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Compound of Interest

Compound Name: Homovanillyl alcohol

Cat. No.: B119980 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Homovanillyl alcohol (CAS No. 2380-78-1), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Hazard and Safety Data
Homovanillyl alcohol is classified as a hazardous substance. All personnel handling this

chemical must be familiar with its associated risks and the required personal protective

equipment (PPE).
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Data Point Value Source

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

GHS Hazard Class Skin Irritation (Category 2) [1]

Eye Irritation (Category 2) [1]

Specific Target Organ Toxicity -

Single Exposure (Category 3)
[1]

Signal Word Warning [1]

NFPA Ratings
Health: 1, Flammability: 1,

Instability: 0
[2]

HMIS Ratings
Health: 0, Flammability: 1,

Physical Hazard: 0
[2]

Water Hazard Class (WGK) 3 (Highly hazardous for water)

Flash Point 113 °C (235.4 °F) - closed cup

Personal ProtectiveEquipment

(PPE)

Safety glasses with side-

shields (or goggles),protective

gloves, protective clothing,

N95 dust mask (US)

orequivalent respiratory

protection.

[2][3]

Standard Operating Procedure for Disposal
The disposal of Homovanillyl alcohol must be conducted in accordance with applicable

regional, national, and local regulations.[2] Never dispose of this chemical down the drain or in

regular trash.
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Step 1: Waste Identification and Segregation
Identify Waste: All materials contaminated with Homovanillyl alcohol, including unused

product, solutions, and grossly contaminated items (e.g., pipette tips, weighing boats,

gloves), must be treated as hazardous waste.

Segregate Waste: Keep Homovanillyl alcohol waste separate from other chemical waste

streams unless specifically instructed otherwise by your institution's Environmental Health

and Safety (EHS) department. It is incompatible with strong oxidizing agents.[2]

Step 2: Waste Collection and Labeling
Container Selection: Use a designated, leak-proof, and sealable waste container compatible

with chemical solids or solutions. The container must be in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Homovanillyl alcohol," and the associated hazard warnings (e.g., "Irritant"). Ensure the

date of accumulation is also recorded.

Step 3: Handling Accidental Spills
In the event of a spill, follow these procedures immediately:

Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.[3]

Wear PPE: Don appropriate PPE, including respiratory protection, safety goggles, chemical-

resistant gloves, and protective clothing.[2][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] For solid spills, avoid

creating dust.[2][3] You can cover the powder with a plastic sheet to minimize spreading.[2]

Clean-up: Carefully sweep or scoop up the spilled material.[3] Place the material into your

designated hazardous waste container.

Decontamination: Thoroughly clean the contaminated surface.[2]
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Disposal: All materials used for cleanup (e.g., absorbent pads, wipes, contaminated PPE)

must be placed in the hazardous waste container.

Step 4: Final Disposal
Storage: Keep the sealed hazardous waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.[2]

Arrange for Pickup: Contact your institution's EHS or hazardous waste management

department to arrange for the collection and disposal of the waste.[4] Disposal must be

handled by a licensed disposal company.[5] Do not attempt to dispose of the waste yourself.

Disposal Process Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Homovanillyl alcohol waste.
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Homovanillyl Alcohol Disposal Workflow
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Containment & Labeling

Spill & Emergency Response
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'Hazardous Waste'

'Homovanillyl Alcohol'
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Is there a spill?
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Yes

Store sealed container in a
secure, cool, and dry location
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Caption: Workflow for the safe disposal of Homovanillyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b119980?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Homovanillyl-alcohol
https://datasheets.scbt.com/sds/aghs/en/sc-228312.pdf
https://www.chemicalbook.com/msds/homovanillyl-alcohol.htm
https://www.mcgill.ca/hwm/disposal-guidelines
https://www.mcgill.ca/hwm/disposal-guidelines
https://www.chemicalbook.com/msds/4-hydroxy-3-methoxybenzyl-alcohol.pdf
https://www.benchchem.com/product/b119980#homovanillyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b119980#homovanillyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b119980#homovanillyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b119980#homovanillyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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